N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide

Specification

• CAS No.: 1021228-11-4
• Molecular Formula: C15H16N4O3S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: N-[6-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• Standard InChI: InChI=1S/C15H16N4O3S/c20-13(16-8-11-2-1-7-22-11)9-23-14-6-5-12(18-19-14)17-15(21)10-3-4-10/h1-2,5-7,10H,3-4,8-9H2,(H,16,20)(H,17,18,21)
• Standard InChI Key: ZHOCDEKGTWQICM-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC2=NN=C(C=C2)SCC(=O)NCC3=CC=CO3
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(C=C2)SCC(=O)NCC3=CC=CO3

Introduction

N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide is a complex organic compound featuring a unique combination of structural elements, including a cyclopropanecarboxamide moiety, a pyridazine ring, and a furan ring. The molecular formula of this compound is C16H18N4O2S, indicating the presence of nitrogen, oxygen, and sulfur atoms, which are crucial for its potential biological activities and chemical reactivity.

Synthesis and Preparation

The synthesis of N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide typically involves multiple steps, requiring careful control of reaction conditions to ensure high yields and purity. While specific synthesis protocols are not detailed in the available literature, such compounds generally require precise conditions to achieve desired outcomes.

Comparison with Similar Compounds

Several compounds share structural similarities with N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide, including:

Compound Name	Structural Features	Unique Properties
6-(furan-2-yl)-N-methyl-2-oxo-N-(pyridin-2-ylmethyl)carboxamide	Furan ring, pyridine	Anticancer activity
N-(furan-2-ylmethyl)-2-(6-methyl-benzimidazolyl)sulfanylpropanamide	Furan ring, benzimidazole	Antimicrobial properties
2-bromo-N-{2-[4-(furan-2-yl)-1-methyl-imidazolyl]ethyl}benzamide	Furan ring, imidazole	Potential antifungal activity